2-[(8S,9S,10S,11S,13S,14S,17R)-13-Formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate
2-[(8S,9S,10S,11S,13S,14S,17R)-13-Formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate
Brand Name:
Vulcanchem
CAS No.:
121699-10-3
VCID:
VC0219808
InChI:
InChI=1S/C21H32O7S/c1-20-8-6-15(23)10-14(20)2-4-16-17-5-3-13(7-9-28-29(25,26)27)21(17,12-22)11-18(24)19(16)20/h12-14,16-19,24H,2-11H2,1H3,(H,25,26,27)/t13-,14?,16+,17+,18+,19-,20+,21+/m1/s1
SMILES:
CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4CCOS(=O)(=O)O)C=O)O
Molecular Formula:
C21H32O7S
Molecular Weight:
428.5 g/mol
2-[(8S,9S,10S,11S,13S,14S,17R)-13-Formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate
CAS No.: 121699-10-3
Main Products
VCID: VC0219808
Molecular Formula: C21H32O7S
Molecular Weight: 428.5 g/mol
![2-[(8S,9S,10S,11S,13S,14S,17R)-13-Formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate - 121699-10-3](/images/no_structure.jpg)
| CAS No. | 121699-10-3 |
|---|---|
| Product Name | 2-[(8S,9S,10S,11S,13S,14S,17R)-13-Formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate |
| Molecular Formula | C21H32O7S |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | 2-[(8S,9S,10S,11S,13S,14S,17R)-13-formyl-11-hydroxy-10-methyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethyl hydrogen sulfate |
| Standard InChI | InChI=1S/C21H32O7S/c1-20-8-6-15(23)10-14(20)2-4-16-17-5-3-13(7-9-28-29(25,26)27)21(17,12-22)11-18(24)19(16)20/h12-14,16-19,24H,2-11H2,1H3,(H,25,26,27)/t13-,14?,16+,17+,18+,19-,20+,21+/m1/s1 |
| Standard InChIKey | HVANFPMHKAMILB-XKNCWEQSSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)CC1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4CCOS(=O)(=O)O)C=O)O |
| SMILES | CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4CCOS(=O)(=O)O)C=O)O |
| Canonical SMILES | CC12CCC(=O)CC1CCC3C2C(CC4(C3CCC4CCOS(=O)(=O)O)C=O)O |
| Synonyms | 3,5-tetrahydroaldosterone sulfate 3,5-tetrahydroaldosterone sulfate, (3beta,5alpha,11beta)-isomer THAS |
| PubChem Compound | 129472 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume